Cas no 1428356-20-0 (2,3-dimethoxy-N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide)

• Product Name: 2,3-dimethoxy-N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide
• CAS No: 1428356-20-0
• MF: C₂₁H₂₄N₆O₃
• MW: 408.453663825989
• CID: 5365010
• Update Time: 2025-06-26

2,3-dimethoxy-N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethoxy-N-[2-[[2-methyl-6-(2-pyridinylamino)-4-pyrimidinyl]amino]ethyl]benzamide
• 2,3-dimethoxy-N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide

• Inchi： 1S/C21H24N6O3/c1-14-25-18(13-19(26-14)27-17-9-4-5-10-22-17)23-11-12-24-21(28)15-7-6-8-16(29-2)20(15)30-3/h4-10,13H,11-12H2,1-3H3,(H,24,28)(H2,22,23,25,26,27)
• InChI Key： UDJANNCFSRAGBV-UHFFFAOYSA-N
• SMILES： C(NCCNC1C=C(NC2=NC=CC=C2)N=C(C)N=1)(=O)C1=CC=CC(OC)=C1OC

Experimental Properties

• Density: 1.275±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 625.8±55.0 °C(Predicted)
• pka: 13.89±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,3-dimethoxy-N-[2-({2-methyl-6-[(pyridin-2-yl)amino]pyrimidin-4-yl}amino)ethyl]benzamide

Compound CAS No. 1428356-20-0: 2,3-Dimethoxy-N-[2-({2-Methyl-6-[(Pyridin-2-Yl)Amino]Pyrimidin-4-Yl}Amino)Ethyl]Benzamide

The compound CAS No. 1428356-20-0, also known as 2,3-dimethoxy-N-[2-{(2-methyl-6-{[pyridin-2-yl]amino}pyrimidin-4-yl)amino}ethyl]benzamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents targeting various disease states, including cancer and inflammatory disorders.

Structural Analysis: The molecule consists of a benzamide core substituted with two methoxy groups at the 2 and 3 positions. This substitution pattern is significant as it enhances the compound's stability and bioavailability. The benzamide group is further connected to an ethyl chain, which terminates in an amino group linked to a pyrimidine ring. The pyrimidine moiety is substituted with a methyl group at position 2 and an amino group at position 6, which is further connected to a pyridine ring at position 2. This intricate structure suggests that the compound may exhibit multiple modes of action, potentially interacting with various biological targets such as kinases or G-protein coupled receptors (GPCRs).

Biological Activity: Recent research has demonstrated that CAS No. 1428356-20-0 exhibits potent inhibitory activity against several key enzymes involved in cellular signaling pathways. For instance, studies have shown that this compound can effectively inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, it has been reported to possess anti-inflammatory properties by modulating the activity of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammatory responses.

Synthesis and Optimization: The synthesis of CAS No. 1428356-20-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed strategies such as Suzuki coupling and Stille coupling to construct the complex heterocyclic framework of the molecule. Furthermore, optimization studies have focused on improving the yield and purity of the compound, ensuring its suitability for preclinical testing.

Preclinical Studies: Preclinical evaluations of CAS No. 1428356-20-0 have revealed promising pharmacokinetic profiles, including favorable absorption, distribution, metabolism, and excretion (ADME) properties. These studies suggest that the compound has the potential for oral administration with minimal toxicity to non-target tissues. Moreover, in vivo experiments using animal models have demonstrated its efficacy in reducing tumor growth and alleviating inflammatory symptoms.

Future Directions: Given its unique combination of structural features and biological activities, CAS No. 1428356-20-0 represents a valuable lead compound for further drug development efforts. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring its therapeutic potential in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, CAS No. 1428356-20-0 stands out as a compelling candidate in the field of medicinal chemistry due to its innovative structure and diverse biological activities. As research continues to uncover its full potential, this compound holds promise for advancing our understanding of complex biological systems and developing novel therapeutic interventions.